Cas no 2172132-64-6 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid)
3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid
- 2172132-64-6
- 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]pyrrolidin-3-yl}propanoic acid
- EN300-1516637
-
- Inchi: 1S/C27H32N2O5/c1-27(2,25(32)29-14-13-18(15-29)11-12-24(30)31)17-28-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23H,11-17H2,1-2H3,(H,28,33)(H,30,31)
- InChI Key: GJRVVFOOCXKDMT-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CCC(=O)O)C1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 95.9Ų
3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1516637-1.0g |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]pyrrolidin-3-yl}propanoic acid |
2172132-64-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1516637-50mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]pyrrolidin-3-yl}propanoic acid |
2172132-64-6 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1516637-100mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]pyrrolidin-3-yl}propanoic acid |
2172132-64-6 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1516637-250mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]pyrrolidin-3-yl}propanoic acid |
2172132-64-6 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1516637-500mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]pyrrolidin-3-yl}propanoic acid |
2172132-64-6 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1516637-1000mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]pyrrolidin-3-yl}propanoic acid |
2172132-64-6 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1516637-2500mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]pyrrolidin-3-yl}propanoic acid |
2172132-64-6 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1516637-5000mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]pyrrolidin-3-yl}propanoic acid |
2172132-64-6 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1516637-10000mg |
3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanoyl]pyrrolidin-3-yl}propanoic acid |
2172132-64-6 | 10000mg |
$14487.0 | 2023-09-27 |
3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid
Introduction to 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic Acid (CAS No. 2172132-64-6)
3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2172132-64-6, represents a novel molecular entity with a complex structural framework. The presence of multiple functional groups, including an amino group, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) moiety, makes it a promising candidate for further exploration in drug discovery and therapeutic applications.
The molecular structure of this compound features a pyrrolidinyl backbone, which is a common motif in bioactive molecules due to its ability to mimic the conformational flexibility of natural amino acids. The side chain incorporates a 2,2-dimethylpropanoyl group, which enhances the hydrophobicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the Fmoc group is a well-known protecting group in peptide synthesis but has also been explored in the development of novel pharmacophores.
In recent years, there has been growing interest in the development of fluorinated compounds due to their unique physicochemical properties and enhanced biological activity. The fluorenylmethoxycarbonyl moiety in 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid not only contributes to the stability of the molecule during synthetic processes but also may play a role in modulating its interactions with biological targets. This has led to extensive research into its potential applications in medicinal chemistry.
One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The pyrrolidinyl core can be modified further to introduce additional functional groups or to link with other pharmacophores, creating molecules with tailored biological activities. For instance, modifications at the amino terminus could allow for the incorporation of additional residues or side chains that enhance binding affinity or selectivity towards specific biological targets.
The carboxylic acid group at the end of the molecule provides another point of modification, enabling conjugation with other biomolecules such as peptides, proteins, or nucleic acids. This versatility makes 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid a valuable tool in the development of biologics and biopharmaceuticals. Furthermore, the presence of both hydrophobic and hydrophilic regions within the molecule suggests that it could exhibit favorable solubility properties, which are crucial for formulation and delivery.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability and binding affinity. The fluorenylmethoxycarbonyl group in this compound not only serves as a protecting group but also may contribute to these desirable properties. Additionally, the dimethylpropanoyl side chain could enhance interactions with lipophilic pockets of biological targets, potentially increasing efficacy.
The pyrrolidinyl core is particularly interesting because it can adopt multiple conformations, allowing for flexible binding interactions with biological macromolecules. This conformational flexibility is often exploited in drug design to optimize binding affinities and selectivity. Furthermore, pyrrolidine derivatives have been shown to be effective scaffolds in the development of drugs targeting various diseases, including neurological disorders and cancer.
In conclusion, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid represents a promising candidate for further exploration in drug discovery and therapeutic applications. Its complex structure and diverse functional groups make it a versatile building block for developing novel bioactive molecules. The potential benefits derived from its fluorinated moiety and pyrrolidinyl core highlight its significance in medicinal chemistry research. As our understanding of biological targets and disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.
2172132-64-6 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanoylpyrrolidin-3-yl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)